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Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B10818232

For Researchers, Scientists, and Drug Development Professionals

Introduction

25R-Inokosterone is a phytoecdysteroid, a class of naturally occurring steroid hormones in
insects and plants that play a crucial role in molting and metamorphosis. Due to their anabolic
and adaptogenic properties, ecdysteroids, including 25R-Inokosterone, are of significant
interest to the pharmaceutical and nutraceutical industries. Diosgenin, a steroidal sapogenin
readily available from the hydrolysis of saponins from plants of the Dioscorea genus, serves as
a cost-effective and valuable starting material for the semi-synthesis of various steroids.

This document provides a detailed overview of a plausible synthetic pathway for 25R-
Inokosterone starting from diosgenin. The synthesis involves two main stages: first, the
transformation of the spiroketal side chain of diosgenin to a cholestane-type side chain, and
second, the functionalization of the steroidal nucleus and the side chain to introduce the
required hydroxyl and keto groups. The protocols provided are based on established chemical
transformations in steroid chemistry.

Overall Synthetic Pathway

The synthesis of 25R-Inokosterone from diosgenin is a multi-step process. The initial phase
focuses on the modification of the F-ring of the spiroketal side chain to generate a cholestane
skeleton. Subsequent steps involve the introduction of multiple hydroxyl groups at specific
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positions (C-2, C-14, C-20, C-22) and the formation of the characteristic 7-en-6-one moiety in
the B-ring.

Cholest-5-ene derivative Allylic Oxidation 7-Keto derivative H 7-en-6-one derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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